molecular formula C14H15NO4 B8628278 6,7-Dimethoxy-1-methylisoquinolin-3-yl acetate

6,7-Dimethoxy-1-methylisoquinolin-3-yl acetate

Cat. No.: B8628278
M. Wt: 261.27 g/mol
InChI Key: DNHFPBZGUIBXMS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6,7-Dimethoxy-1-methylisoquinolin-3-yl acetate is a useful research compound. Its molecular formula is C14H15NO4 and its molecular weight is 261.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H15NO4

Molecular Weight

261.27 g/mol

IUPAC Name

(6,7-dimethoxy-1-methylisoquinolin-3-yl) acetate

InChI

InChI=1S/C14H15NO4/c1-8-11-7-13(18-4)12(17-3)5-10(11)6-14(15-8)19-9(2)16/h5-7H,1-4H3

InChI Key

DNHFPBZGUIBXMS-UHFFFAOYSA-N

Canonical SMILES

CC1=NC(=CC2=CC(=C(C=C12)OC)OC)OC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 6,7-dimethoxy-1-methylisoquinolin-3-ol CCH 18060 (3.11 g, 14.19 mmol) in dry CH2Cl2 (230 mL) in a 500 mL round-bottomed flask equipped with a magnetic stirrer was added DIEA (2.46 mL, 14.88 mmol), DMAP (173 mg, 1.42 mmol) and acetic anhydride (1.39 mL, 14.80 mmol) and the reaction mixture was stirred overnight at RT. The organic solution was then washed with brine (50 mL), dried over Na2SO4, filtered and concentrated under vacuum. The residue was finally purified by column chromatography (SiO2, eluent cyclohexane:EtOAc=100:0 to 50:50) to give 6,7-dimethoxy-1-methylisoquinolin-3-yl acetate SIL 32158 as an off-white solid (3.26 g, 88% yield).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
3.11 g
Type
reactant
Reaction Step One
Quantity
230 mL
Type
solvent
Reaction Step One
Name
Quantity
2.46 mL
Type
reactant
Reaction Step Two
Quantity
1.39 mL
Type
reactant
Reaction Step Two
Name
Quantity
173 mg
Type
catalyst
Reaction Step Two
Name
Yield
88%

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